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Compound of Interest

Compound Name: (-)-Butaclamol hcl

Cat. No.: B12320171

Get Quote

Operational Directive: Safe Disposal Protocol for (-)-Butaclamol Hydrochloride

To: Laboratory Personnel, Safety Officers, and Drug Development Teams From: Senior

Application Scientist, Chemical Safety Division Subject: End-of-Life Management and Disposal

of (-)-Butaclamol HCl

Compound Identification & Hazard Profile
Before initiating disposal, you must understand the "why" behind the protocol. (-)-Butaclamol

Hydrochloride is a potent pharmacological agent. While it is the inactive enantiomer relative to

the (+)-isomer (a potent dopamine D2 antagonist), laboratory safety standards dictate that we

treat all isomers of high-potency active pharmaceutical ingredients (HPAPIs) with maximum

containment protocols to prevent environmental bioaccumulation and accidental exposure.
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Property Specification

Chemical Name (-)-Butaclamol Hydrochloride

CAS Number 55528-08-0 (HCl salt)

Molecular Formula C₂₅H₃₁NO[1] · HCl

Physical State Solid (White to off-white powder)

Primary Hazard
Pharmacological Agent (Neuroleptic activity),

Irritant (Eyes/Skin), Toxic if swallowed/inhaled.

Disposal Class
Non-Sewerable Pharmaceutical Waste

(Incineration Required)

Critical Directive: Under no circumstances should this compound be flushed down the drain.

Even trace amounts of neuroactive compounds can bypass municipal water treatment systems,

posing risks to aquatic ecosystems.

Immediate Safety & Pre-Disposal Workflow
Safety in disposal begins with the prevention of aerosolization. As a solid hydrochloride salt, (-)-

Butaclamol can easily become airborne dust during transfer.

Personal Protective Equipment (PPE) Matrix:

Respiratory: N95 or P100 respirator required if working outside a fume hood.

Dermal: Double nitrile gloves (0.11 mm min. thickness).

Ocular: Chemical splash goggles (safety glasses alone are insufficient for powder handling).

Spill Management Logic: If a spill occurs during the transfer to waste containers, do not sweep.

Sweeping generates aerosols.

Isolate: Evacuate the immediate area if the spill is large (>10g).

Dampen: Cover the spill with a paper towel dampened with water or a surfactant (to bind

dust).
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Collect: Scoop the damp material into the solid waste container described below.

Decontaminate: Wipe the surface with 10% bleach followed by water to degrade residual

organic traces.

Step-by-Step Disposal Procedure
This protocol segregates waste based on physical state to ensure compatibility with

commercial incineration streams.

Scenario A: Solid Waste (Expired Powder or Spilled
Material)

Container: High-density polyethylene (HDPE) wide-mouth jar.

Labeling: Must read "Hazardous Waste - Toxic - (-)-Butaclamol HCl."

Action:

Place the original container (vial) directly into the waste jar if it contains residual powder.

If transferring loose powder, use a disposable spatula.

Do not mix with oxidizers (e.g., nitrates, perchlorates) to avoid potential exothermic

reactions, although HCl salts are generally stable.

Seal cap tightly with parafilm to prevent loosening during transport.

Scenario B: Liquid Waste (Stock Solutions in
DMSO/Water/Ethanol)

Container: Glass or HDPE solvent waste bottle.

Segregation:

Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated Waste: If dissolved in DMSO, Ethanol, or Methanol.
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Action:

Pour solution into the appropriate solvent stream.

Rinse the original vessel with the same solvent used in the solution (e.g., if DMSO stock,

rinse with DMSO). Add rinsate to the waste container.

Triple Rinse Rule: After the solvent rinse, triple rinse the empty vessel with water. This

water rinsate must be collected as aqueous chemical waste, not poured down the sink.

Regulatory Compliance & Empty Container
Management[3]
In the US, pharmaceutical waste management falls under EPA RCRA (Resource Conservation

and Recovery Act) regulations.[2] While (-)-Butaclamol is not explicitly "P-listed" (acutely toxic)

like epinephrine, it is a characteristic hazardous waste due to toxicity.

The "RCRA Empty" Standard: A container is considered "RCRA Empty" and safe for regular

trash only if:

All wastes have been removed using common practices (pouring/pumping).

No more than 3% by weight of the total capacity remains (for containers <119 gallons).

Best Practice Override: Due to the biological activity of Butaclamol, we recommend treating

all empty vials as solid hazardous waste rather than attempting to wash and trash them. This

eliminates the risk of trace contamination.

Visual Workflow: Waste Stream Decision Matrix
The following diagram illustrates the decision logic for segregating (-)-Butaclamol HCl waste.
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Figure 1: Decision matrix for the segregation of (-)-Butaclamol HCl waste streams. Red nodes

indicate final hazardous waste accumulation points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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